Cas no 923826-40-8 (5-[(azepan-1-yl)methyl]quinolin-8-ol)

• Product Name: 5-[(azepan-1-yl)methyl]quinolin-8-ol
• CAS No: 923826-40-8
• MF: C₁₆H₂₀N₂O
• MW: 256.342803955078
• MDL: MFCD08445097
• CID: 3109566
• PubChem ID: 16228516
• Update Time: 2025-06-15

5-[(azepan-1-yl)methyl]quinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• 5-(Azepan-1-ylmethyl)quinolin-8-ol
• 5-[(azepan-1-yl)methyl]quinolin-8-ol
• AS-871/43476275
• 923826-40-8
• CHEMBL4454149
• EN300-86959
• SB70473
• 5-(1-azepanylmethyl)-8-quinolinol
• AKOS008937888
• BDBM50507771

• MDL： MFCD08445097
• Inchi： 1S/C16H20N2O/c19-15-8-7-13(14-6-5-9-17-16(14)15)12-18-10-3-1-2-4-11-18/h5-9,19H,1-4,10-12H2
• InChI Key： XRTMJBANLXBOSA-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C2=CC=CN=C21)CN1CCCCCC1

Computed Properties

• Exact Mass: 256.157563266Da
• Monoisotopic Mass: 256.157563266Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 36.4Ų

Additional information on 5-[(azepan-1-yl)methyl]quinolin-8-ol

Introduction to 5-[(azepan-1-yl)methyl]quinolin-8-ol (CAS No. 923826-40-8)

5-[(azepan-1-yl)methyl]quinolin-8-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 923826-40-8, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates both azepane and quinoline moieties, which are well-known for their diverse biological activities and pharmacological relevance.

The azepane ring, a seven-membered saturated heterocycle, contributes to the compound's overall stability and flexibility, making it a valuable scaffold for designing novel therapeutic agents. On the other hand, the quinoline moiety is renowned for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The combination of these two structural elements in 5-[(azepan-1-yl)methyl]quinolin-8-ol suggests a promising potential for developing multifunctional drugs that can target multiple disease pathways simultaneously.

Recent advancements in chemical biology and drug discovery have highlighted the importance of heterocyclic compounds in medicinal chemistry. Among these, quinoline derivatives have been extensively studied for their ability to interact with various biological targets. For instance, modifications of the quinoline core have led to the development of several FDA-approved drugs used in treating parasitic infections and cancer. Similarly, azepane derivatives have shown promise in enhancing drug bioavailability and reducing toxicity.

The synthesis of 5-[(azepan-1-yl)methyl]quinolin-8-ol involves a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. The precise arrangement of atoms in this compound's structure is crucial for its biological activity. Researchers have employed various synthetic strategies to optimize the yield and purity of this compound, ensuring its suitability for further pharmacological investigations.

In recent years, computational chemistry has played a pivotal role in understanding the molecular interactions of such compounds. Molecular docking studies have been conducted to explore the binding affinities of 5-[(azepan-1-yl)methyl]quinolin-8-ol with target proteins. These studies have provided valuable insights into its potential mechanisms of action, particularly in the context of inhibiting key enzymes involved in cancer progression and inflammation.

The pharmacological profile of 5-[(azepan-1-yl)methyl]quinolin-8-ol has been evaluated through in vitro and in vivo experiments. Preliminary results suggest that this compound exhibits significant anti-inflammatory and antioxidant properties. These effects are attributed to its ability to modulate various signaling pathways associated with chronic diseases. Furthermore, the compound's ability to cross the blood-brain barrier has raised interest in its potential applications for treating neurodegenerative disorders.

The development of novel drug candidates often requires extensive optimization to enhance their therapeutic efficacy while minimizing side effects. In the case of 5-[(azepan-1-yl)methyl]quinolin-8-ol, researchers are exploring structural analogs to improve its pharmacokinetic properties. By modifying specific functional groups within the molecule, scientists aim to achieve better solubility, stability, and target specificity.

The role of natural products as inspiration for drug discovery cannot be overstated. Many quinoline derivatives have been isolated from plants and marine organisms, showcasing their diverse biological activities. Inspired by these natural scaffolds, synthetic chemists have designed libraries of modified quinolines, including 5-(azepan-l -yl)methyl)quinolin-l -ol, to explore new therapeutic possibilities.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of promising candidates like 5-(azepan-l -yl)methyl)quinolin-l -ol. AI algorithms can predict the biological activity of compounds based on their chemical structures, significantly reducing the time required for hit identification. This approach has enabled researchers to screen large databases of molecules efficiently, identifying those with high potential for further development.

In conclusion, 5-(azepan-l -yl)methyl)quinolin-l -ol (CAS No. 92382640_8) represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of azepane and quinoline moieties offers a rich framework for further exploration in medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.